99-04-7

m-Toluic acid

In Stock

• CAS RN:
• 99-04-7

• Formula:
• C8H8O2

• InChI:
• InChI=1S/C8H8O2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H,9,10)

• InChIKey:
• GPSDUZXPYCFOSQ-UHFFFAOYSA-N

• M-toluic acid appears as white to yellowish crystals or mostly yellow flaky solid (with some white flakes). Has a floral-honey odor. (NTP, 1992)
  M-toluic acid is a methylbenzoic acid carrying a methyl substituent at position 3. It has a role as a human xenobiotic metabolite. It is a conjugate acid of a m-toluate.
  m-Toluic acid, also known as m-toluate or b-bethylbenzoate, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. m-Toluic acid can be converted into N, N-diethyl-m-toluamide.

N-Methyl-4-methylbenzylamine

In Stock

• CAS RN:
• 699-04-7

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-8-3-5-9(6-4-8)7-10-2/h3-6,10H,7H2,1-2H3

• InChIKey:
• YDFFIGRIWDSNOZ-UHFFFAOYSA-N

• N-Methyl-4-methylbenzylamine is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.

Arecaidine

In Stock

• CAS RN:
• 499-04-7

• Formula:
• C7H11NO2

• InChI:
• InChI=1S/C7H11NO2/c1-8-4-2-3-6(5-8)7(9)10/h3H,2,4-5H2,1H3,(H,9,10)

• InChIKey:
• DNJFTXKSFAMXQF-UHFFFAOYSA-N

• A metabolite of Arecoline, a cholinergic agonist.
  Arecaidine, also known as methylguvacine or isoguvacine, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Arecaidine exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, arecaidine is primarily located in the cytoplasm. Outside of the human body, arecaidine can be found in nuts. This makes arecaidine a potential biomarker f...

2-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-4-quinolinecarboxamide

In Stock

• CAS RN:
• 5699-04-7

• Formula:
• C24H19ClN2O

• InChI:
• InChI=1S/C24H19ClN2O/c1-15-7-12-19(13-16(15)2)26-24(28)21-14-23(17-8-10-18(25)11-9-17)27-22-6-4-3-5-20(21)22/h3-14H,1-2H3,(H,26,28)

• InChIKey:
• MYAJLRWEEMTGAW-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-N-(3,4-dimethylphenyl)-4-quinolinecarboxamide is a useful research compound. Its molecular formula is C24H19ClN2O and its molecular weight is 386.9 g/mol. The purity is usually 95%.

4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 851199-04-7

• Formula:
• C17H27BO2

• 4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C17H27BO2 and its molecular weight is 274.2. The purity is usually 95%.

1-[(2-Fluorophenyl)methyl]-3,7-dimethyl-8-(pyridin-3-ylmethylamino)purine-2,6-dione

• CAS RN:
• 327099-04-7

• Formula:
• C20H19FN6O2

• InChI:
• InChI=1S/C20H19FN6O2/c1-25-16-17(24-19(25)23-11-13-6-5-9-22-10-13)26(2)20(29)27(18(16)28)12-14-7-3-4-8-15(14)21/h3-10H,11-12H2,1-2H3,(H,23,24)

• InChIKey:
• XIKXOEAUASDMNF-UHFFFAOYSA-N

• 1-[(2-Fluorophenyl)methyl]-3,7-dimethyl-8-(pyridin-3-ylmethylamino)purine-2,6-dione is a useful research compound. Its molecular formula is C20H19FN6O2 and its molecular weight is 394.4g/mol. The purity is usually 95%.

3-(3-(Dimethylamino)-3-oxopropyl)benzoic acid

In Stock

• CAS RN:
• 940099-04-7

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c1-13(2)11(14)7-6-9-4-3-5-10(8-9)12(15)16/h3-5,8H,6-7H2,1-2H3,(H,15,16)

• InChIKey:
• GJUYHQSFZZTYFX-UHFFFAOYSA-N

• 3-(3-(Dimethylamino)-3-oxopropyl)benzoic acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

5-(4-Isopropylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

In Stock

• CAS RN:
• 725699-04-7

• Formula:
• C17H14F3N3O2

• InChI:
• InChI=1S/C17H14F3N3O2/c1-9(2)10-3-5-11(6-4-10)13-7-14(17(18,19)20)23-15(22-13)12(8-21-23)16(24)25/h3-9H,1-2H3,(H,24,25)

• InChIKey:
• YATGANCZYPICPO-UHFFFAOYSA-N

• 5-(4-Isopropylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C17H14F3N3O2 and its molecular weight is 349.31 g/mol. The purity is usually 95%.

6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]quinolin-4-one

Usually In Stock

• CAS RN:
• 872199-04-7

• Formula:
• C24H20FNO4S

• InChI:
• InChI=1S/C24H20FNO4S/c1-16-3-5-17(6-4-16)14-26-15-23(24(27)21-13-18(25)7-12-22(21)26)31(28,29)20-10-8-19(30-2)9-11-20/h3-13,15H,14H2,1-2H3

• InChIKey:
• DSVHRSTXWLPGRL-UHFFFAOYSA-N

• 6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C24H20FNO4S and its molecular weight is 437.49. The purity is usually 95%.

Ethyl 3-ethoxy-4-iodobenzoate

In Stock

• CAS RN:
• 741699-04-7

• Formula:
• C11H13IO3

• InChI:
• InChI=1S/C11H13IO3/c1-3-14-10-7-8(5-6-9(10)12)11(13)15-4-2/h5-7H,3-4H2,1-2H3

• InChIKey:
• IZNVUVRUUNUWMI-UHFFFAOYSA-N

• Ethyl 3-ethoxy-4-iodobenzoate is a useful research compound. Its molecular formula is C11H13IO3 and its molecular weight is 320.12 g/mol. The purity is usually 95%.

N1-(2-methoxyethyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1797299-04-7

• Formula:
• C15H16N2O4S2

• InChI:
• InChI=1S/C15H16N2O4S2/c1-21-7-6-16-14(19)15(20)17-9-10-4-5-12(23-10)13(18)11-3-2-8-22-11/h2-5,8H,6-7,9H2,1H3,(H,16,19)(H,17,20)

• InChIKey:
• XIWYEMFUGZMJBB-UHFFFAOYSA-N

• N1-(2-methoxyethyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C15H16N2O4S2 and its molecular weight is 352.42. The purity is usually 95%.

2-{1-[(Tert-butoxy)carbonyl]-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid

In Stock

• CAS RN:
• 2230799-04-7

• Formula:
• C13H22FNO4

• InChI:
• InChI=1S/C13H22FNO4/c1-12(2,3)19-11(18)15-7-6-8(13(15,4)5)9(14)10(16)17/h8-9H,6-7H2,1-5H3,(H,16,17)

• InChIKey:
• PTRYGNJUAWVVRV-UHFFFAOYSA-N

• 2-{1-[(Tert-butoxy)carbonyl]-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid is a useful research compound. Its molecular formula is C13H22FNO4 and its molecular weight is 275.32. The purity is usually 95%.

rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride hydrochloride

In Stock

• CAS RN:
• 2138199-04-7

• Formula:
• C6H13ClFNO2S

• InChI:
• InChI=1S/C6H12FNO2S.ClH/c7-11(9,10)4-5-1-2-6(8)3-5;/h5-6H,1-4,8H2;1H/t5-,6+;/m0./s1

• InChIKey:
• JHKZKHUTTOATBN-RIHPBJNCSA-N

• Rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride hydrochloride is a useful research compound. Its molecular formula is C6H13ClFNO2S and its molecular weight is 217.69 g/mol. The purity is usually 95%.

N-Boc-4-bromo-3-(hydroxymethyl)-7-methoxyindole

In Stock

• CAS RN:
• 1394899-04-7

• Formula:
• C15H18BrNO4

• InChI:
• InChI=1S/C15H18BrNO4/c1-15(2,3)21-14(19)17-7-9(8-18)12-10(16)5-6-11(20-4)13(12)17/h5-7,18H,8H2,1-4H3

• InChIKey:
• TXCSFMMOKCHOGR-UHFFFAOYSA-N

• N-Boc-4-bromo-3-(hydroxymethyl)-7-methoxyindole is a useful research compound. Its molecular formula is C15H18BrNO4 and its molecular weight is 356.21 g/mol. The purity is usually 95%.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-benzylacetamide

In Stock

• CAS RN:
• 1019099-04-7

• Formula:
• C23H24N6O4S

• InChI:
• InChI=1S/C23H24N6O4S/c1-31-16-10-9-15(11-17(16)32-2)21-26-22(33-28-21)19-20(24)29(27-23(19)34-3)13-18(30)25-12-14-7-5-4-6-8-14/h4-11H,12-13,24H2,1-3H3,(H,25,30)

• InChIKey:
• NPYHHZMBVRDYIJ-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-benzylacetamide is a useful research compound. Its molecular formula is C23H24N6O4S and its molecular weight is 480.54. The purity is usually 95%.

Arecaidine but-2-ynyl ester tosylate

• CAS RN:
• 119630-77-2; 499-04-7

• Formula:
• C18H23NO5S

• InChI:
• InChI=1S/C11H15NO2.C7H8O3S/c1-3-4-8-14-11(13)10-6-5-7-12(2)9-10;1-6-2-4-7(5-3-6)11(8,9)10/h6H,5,7-9H2,1-2H3;2-5H,1H3,(H,8,9,10)

• InChIKey:
• GKPXMGUNTQSFGA-UHFFFAOYSA-N

• Arecaidine but-2-ynyl ester tosylate is a useful research compound. Its molecular formula is C18H23NO5S and its molecular weight is 365.44. The purity is usually 95%.

[(1S,3R)-3-aminocyclopentyl]methanesulfonyl fluoride hydrochloride

• CAS RN:
• 2138199-04-7; 2140263-15-4

• Formula:
• C6H13ClFNO2S

• InChI:
• InChI=1S/C6H12FNO2S.ClH/c7-11(9,10)4-5-1-2-6(8)3-5;/h5-6H,1-4,8H2;1H/t5-,6+;/m0./s1

• InChIKey:
• JHKZKHUTTOATBN-RIHPBJNCSA-N

• [(1S,3R)-3-aminocyclopentyl]methanesulfonyl fluoride hydrochloride is a useful research compound. Its molecular formula is C6H13ClFNO2S and its molecular weight is 217.68. The purity is usually 95%.